ethyl 4-(2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C24H25N3O5/c1-3-32-24(30)15-4-6-16(7-5-15)25-22(28)14-27-11-10-21-19(13-27)23(29)18-12-17(31-2)8-9-20(18)26-21/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: QLGHNEPXOAGCOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C=CC(=C4)OC
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol
• CAS No.: 1251558-73-2

Description

Ethyl 4-(2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C24H25N3O5 and its molecular weight is 435.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

Research on compounds structurally related to ethyl 4-(2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate often focuses on synthetic pathways and the creation of novel derivatives with potential biological or chemical utility. For instance, the study on the synthesis of benzo[a]acridine and benzo[b][4,7]phenanthroline derivatives through the condensation of vanillin esters with substituted benzoic acids and naphthylamine or quinolylamines highlights the versatility and potential of complex organic syntheses in generating compounds with specific chemical properties (Kozlov, Tereshko, & Gusak, 2006).

Potential Biological Applications

The synthesis and evaluation of compounds for biological activities are a significant area of research. For instance, the study on the anticoccidial activity of various substituted phenyl derivatives suggests the exploration of chemical compounds for potential antimicrobial or antiparasitic applications (Rogers et al., 1964). This indicates a broader interest in developing compounds that could serve as leads for new drugs or treatments, excluding direct information on usage and side effects.

Material Science and Photophysical Properties

Research into the photophysical properties of related compounds, such as the study on Schiff base compounds derived from ethyl-4-amino benzoate for their nonlinear optical properties, showcases the application of these materials in fields like photonics and materials science (Abdullmajed et al., 2021). These studies contribute to understanding how specific structural features influence the physical properties and potential technological applications of these compounds.